![molecular formula C18H23N3O3S B605747 (5z)-5-{2-[(3r)-3-Aminopiperidin-1-Yl]-3-(Propan-2-Yloxy)benzylidene}-1,3-Thiazolidine-2,4-Dione CAS No. 1204181-93-0](/img/structure/B605747.png)
(5z)-5-{2-[(3r)-3-Aminopiperidin-1-Yl]-3-(Propan-2-Yloxy)benzylidene}-1,3-Thiazolidine-2,4-Dione
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Overview
Description
AZD-1897 is an ATP-competitive pan-PIM inhibitor. When combined with the Akt inhibitor AZD5363, AML cells from putative leukaemia stem cells incur a reduction in levels of the anti-apoptotic protein MCL1. The combination of PIM and Akt inhibition holds promise for the treatment of AML.
Scientific Research Applications
Antihyperglycemic and Antidiabetic Properties
Compounds related to (5Z)-5-{2-[(3R)-3-Aminopiperidin-1-yl]-3-(propan-2-yloxy)benzylidene}-1,3-thiazolidine-2,4-dione have been investigated for their potential in treating diabetes. A study by Gutiérrez-Hernández et al. (2019) reported the synthesis of thiazolidinedione derivatives showing robust antihyperglycemic action linked to insulin sensitization mechanisms (Gutiérrez-Hernández et al., 2019). Araújo et al. (2011) also demonstrated the reduction of insulin resistance in high-fat fed mice using similar derivatives, which indicates their potential as antidiabetic agents (Araújo et al., 2011).
Anticancer Properties
Some derivatives of this compound have been explored for their anticancer properties. Barros et al. (2013) studied thiazacridine derivatives, which include a thiazolidine nucleus, for their cytotoxic action against human colon carcinoma cells (Barros et al., 2013). Chandrappa et al. (2008) synthesized 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives with significant antiproliferative activity against various human cancer cell lines (Chandrappa et al., 2008).
Antimicrobial and Antifungal Properties
The synthesis of 1,3-thiazolidine-2,4-dione derivatives has also shown promising results in antimicrobial applications. Jat et al. (2006) reported the synthesis and antimicrobial evaluation of some pyrazolo-thiazolyl alkoxy-1H-isoindole-1, 3(2H)-dione derivatives (Jat et al., 2006).
Potential in Treating HIV
In the context of treating HIV, Seniya et al. (2015) performed molecular docking and simulation experiments on 4-thiazolidinone and its derivatives, identifying a molecule that may bind HIV-1 reverse transcriptase and cause noncompetitive inhibition (Seniya et al., 2015).
Properties
1204181-93-0 | |
Molecular Formula |
C18H23N3O3S |
Molecular Weight |
361.46 |
IUPAC Name |
2,4-Thiazolidinedione, 5-((2-((3R)-3-amino-1-piperidinyl)-3-(1-methylethoxy)phenyl)methylene)-, (5Z)- |
InChI |
1S/C18H23N3O3S/c1-11(2)24-14-7-3-5-12(9-15-17(22)20-18(23)25-15)16(14)21-8-4-6-13(19)10-21/h3,5,7,9,11,13H,4,6,8,10,19H2,1-2H3,(H,20,22,23)/b15-9-/t13-/m1/s1 |
InChI Key |
ULMRMVZQMKZWKJ-MLJKTZRHSA-N |
SMILES |
CC(C)Oc1cccc(\C=C\2/SC(=O)NC2=O)c1N3CCC[C@@H](N)C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AZD-1897, AZD 1897, AZD1897 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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